Cas no 1522331-44-7 (2-(4-cyanophenyl)thiazole-4-carboxylic acid)
2-(4-cyanophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-cyanophenyl)thiazole-4-carboxylic acid
-
- MDL: MFCD30294107
- Inchi: 1S/C11H6N2O2S/c12-5-7-1-3-8(4-2-7)10-13-9(6-16-10)11(14)15/h1-4,6H,(H,14,15)
- InChI Key: CRWHJXGOSWJZLM-UHFFFAOYSA-N
- SMILES: S1C=C(C(O)=O)N=C1C1=CC=C(C#N)C=C1
2-(4-cyanophenyl)thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D588715-250mg |
2-(4-cyanophenyl)thiazole-4-carboxylic acid |
1522331-44-7 | 97% | 250mg |
$585 | 2024-08-03 | |
| eNovation Chemicals LLC | D588715-1g |
2-(4-cyanophenyl)thiazole-4-carboxylic acid |
1522331-44-7 | 97% | 1g |
$875 | 2024-08-03 | |
| eNovation Chemicals LLC | D588715-1g |
2-(4-cyanophenyl)thiazole-4-carboxylic acid |
1522331-44-7 | 97% | 1g |
$875 | 2025-02-19 | |
| eNovation Chemicals LLC | D588715-250mg |
2-(4-cyanophenyl)thiazole-4-carboxylic acid |
1522331-44-7 | 97% | 250mg |
$585 | 2025-02-19 | |
| eNovation Chemicals LLC | D588715-250mg |
2-(4-cyanophenyl)thiazole-4-carboxylic acid |
1522331-44-7 | 97% | 250mg |
$585 | 2025-02-19 | |
| eNovation Chemicals LLC | D588715-1g |
2-(4-cyanophenyl)thiazole-4-carboxylic acid |
1522331-44-7 | 97% | 1g |
$875 | 2025-02-19 |
2-(4-cyanophenyl)thiazole-4-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 2-(4-cyanophenyl)thiazole-4-carboxylic acid
Introduction to 2-(4-cyanophenyl)thiazole-4-carboxylic acid (CAS No. 1522331-44-7)
2-(4-cyanophenyl)thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1522331-44-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of sulfur-containing heterocycles that are widely recognized for their broad spectrum of biological activities. The structural features of 2-(4-cyanophenyl)thiazole-4-carboxylic acid, particularly the presence of a cyano group on the phenyl ring and a carboxylic acid moiety on the thiazole ring, contribute to its unique chemical properties and potential pharmacological applications.
The synthesis of 2-(4-cyanophenyl)thiazole-4-carboxylic acid involves multi-step organic reactions, typically starting from readily available precursors such as 4-cyanobenzaldehyde and thioamides. The reaction sequence often includes condensation reactions followed by cyclization, which are critical for constructing the thiazole core. The introduction of the carboxylic acid group at the 4-position of the thiazole ring enhances the compound's solubility in polar solvents and its reactivity in further functionalization processes. These synthetic strategies have been optimized to ensure high yield and purity, making 2-(4-cyanophenyl)thiazole-4-carboxylic acid a valuable intermediate in drug discovery programs.
In recent years, 2-(4-cyanophenyl)thiazole-4-carboxylic acid has been studied for its potential therapeutic effects in various diseases. One of the most promising areas of research is its application in anticancer therapy. Studies have demonstrated that thiazole derivatives can interfere with key cellular processes involved in tumor growth and progression. The cyano group in 2-(4-cyanophenyl)thiazole-4-carboxylic acid has been shown to enhance its ability to inhibit enzymes such as tyrosine kinases, which are overexpressed in many cancer cells. Furthermore, the carboxylic acid group provides a site for further derivatization, allowing researchers to design more complex molecules with improved pharmacokinetic properties.
Another area where 2-(4-cyanophenyl)thiazole-4-carboxylic acid shows promise is in the treatment of infectious diseases. Thiazole compounds have exhibited antimicrobial and antiviral activities against a range of pathogens. The structural motif of 2-(4-cyanophenyl)thiazole-4-carboxylic acid can interact with biological targets such as DNA gyrase and RNA polymerase, thereby inhibiting pathogen replication. Recent computational studies have identified derivatives of this compound that exhibit potent activity against drug-resistant strains of bacteria, highlighting its potential as a lead compound for novel antibiotics.
The pharmacological evaluation of 2-(4-cyanophenyl)thiazole-4-carboxylic acid has also extended to neurological disorders. Thiazole derivatives have been investigated for their ability to modulate neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that 2-(4-cyanophenyl)thiazole-4-carboxylic acid can cross the blood-brain barrier and exert neuroprotective effects by scavenging reactive oxygen species and inhibiting inflammatory pathways. These findings open up new avenues for developing therapeutic strategies targeting neurodegenerative diseases.
In addition to its therapeutic potential, 2-(4-cyanophenyl)thiazole-4-carboxylic acid has been explored for its role in chemical biology and material science. The compound's ability to form coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have applications in catalysis, gas storage, and sensing technologies. Moreover, the unique electronic properties of 2-(4-cyanophenyl)thiazole-4-carboxylic acid make it a candidate for organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells.
The future directions of research on 2-(4-cyanophenyl)thiazole-4-carboxylic acid are multifaceted. Advances in synthetic chemistry will continue to improve access to derivatives with tailored biological activities. Additionally, computational methods such as molecular dynamics simulations and quantum mechanics calculations will aid in understanding the structure-activity relationships of this compound series. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications and commercial products.
In conclusion, 2-(4-cyanophenyl)thiazole-4-carboxylic acid (CAS No. 1522331-44-7) is a versatile compound with significant potential in pharmaceuticals, chemical biology, and material science. Its unique structural features and diverse biological activities make it an attractive scaffold for drug discovery and innovation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing global health challenges.
1522331-44-7 (2-(4-cyanophenyl)thiazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)